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Compound of Interest

Compound Name: NJK14047

Cat. No.: B12377266 Get Quote

NJK14047 Technical Support Center
This technical support center provides essential information on the stability and storage of

NJK14047, a selective p38 MAPK inhibitor. The following resources are designed to assist

researchers, scientists, and drug development professionals in their experimental endeavors.

Stability and Storage Conditions
Proper storage and handling of NJK14047 are critical to ensure its stability and efficacy in

experimental settings. While comprehensive stability data is not extensively published, the

following guidelines are based on information from suppliers.

Storage Summary

Form
Storage
Temperature

Duration Notes

Powder -20°C 2 years
Store in a dry, dark

place.

In DMSO 4°C 2 weeks For short-term use.

In DMSO -80°C 6 months
For long-term storage

of stock solutions.[1]
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Q1: How should I store the NJK14047 powder upon receipt?

A1: The NJK14047 powder should be stored at -20°C for long-term stability, where it can be

kept for up to 2 years.[1] Ensure the container is tightly sealed to prevent moisture absorption.

Q2: I need to make a stock solution. What solvent should I use and how should I store it?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions of NJK14047.

For short-term storage (up to 2 weeks), the DMSO stock solution can be kept at 4°C.[1] For

longer-term storage (up to 6 months), it is recommended to aliquot the stock solution into

single-use vials and store them at -80°C to avoid repeated freeze-thaw cycles.[1]

Q3: Can I store the NJK14047 stock solution at -20°C?

A3: While the powder is stable at -20°C, for stock solutions in DMSO, storage at -80°C is

recommended for long-term stability (up to 6 months).[1] Storing DMSO solutions at -20°C may

lead to freezing and precipitation of the compound, which can affect its concentration and

activity upon thawing.

Q4: Is NJK14047 sensitive to light?

A4: While specific photostability studies for NJK14047 are not readily available, it is good

laboratory practice to protect all chemical compounds from direct light exposure. Store the

powder and solutions in light-protected containers or in the dark.

Q5: What are the known degradation pathways for NJK14047?

A5: Currently, there is no publicly available information detailing the specific degradation

pathways or products of NJK14047. It is recommended to follow the provided storage

guidelines to minimize potential degradation.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the NJK14047 powder

is stored at -20°C and stock

solutions in DMSO are stored

at 4°C (short-term) or -80°C

(long-term).[1] Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

Inaccurate concentration of the

stock solution.

Verify the accuracy of your

weighing and dilution

calculations. If the stock

solution has been stored for an

extended period, consider

preparing a fresh solution.

Precipitate observed in the

stock solution upon thawing

The compound has come out

of solution.

Gently warm the solution to

37°C and vortex or sonicate

until the precipitate has fully

dissolved. Ensure the solution

is clear before use.

Reduced inhibitory activity in

cell-based assays

Degradation of NJK14047 in

the stock solution.

Prepare a fresh stock solution

from the powder. If the problem

persists, obtain a new batch of

the compound and refer to the

Certificate of Analysis for any

specific handling instructions.

Experimental Protocols
While specific stability testing protocols for NJK14047 are not published, a general workflow for

preparing and using the inhibitor in cell-based assays is provided below.

Experimental Workflow for NJK14047 Treatment in Cell Culture
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Solution Preparation

Cell Treatment

Weigh NJK14047 Powder

Dissolve in DMSO to
make stock solution

Aliquot into single-use tubes

Store at -80°C

Thaw aliquot of
NJK14047 stock

Retrieve for experiment

Dilute to working
concentration in media

Treat cells

Incubate for
desired time

Analyze cellular response

Click to download full resolution via product page

Workflow for N-J-K-14047 preparation and use in cell culture.
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Signaling Pathway
NJK14047 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (p38

MAPK).[2] The p38 MAPK signaling pathway is a key regulator of inflammatory responses.

p38 MAPK Signaling Pathway
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N-J-K-14047 inhibits the p-38 MAPK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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